Cas no 89479-93-6 (2-Butanol, 1-[(phenylmethyl)amino]-, (S)-)

2-Butanol, 1-[(phenylmethyl)amino]-, (S)- structure
89479-93-6 structure
Product Name:2-Butanol, 1-[(phenylmethyl)amino]-, (S)-
CAS No:89479-93-6
MF:C11H17NO
MW:179.258783102036
CID:599013
Update Time:2024-01-31

2-Butanol, 1-[(phenylmethyl)amino]-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanol, 1-[(phenylmethyl)amino]-, (S)-
    • (2S)-1-(benzylamino)butan-2-ol
    • 2-Butanol, 1-[(phenylmethyl)amino]-, (S)- (9CI)
    • Inchi: 1S/C11H17NO/c1-2-11(13)9-12-8-10-6-4-3-5-7-10/h3-7,11-13H,2,8-9H2,1H3/t11-/m0/s1
    • InChI Key: XHIGQRPMBZIQLS-NSHDSACASA-N
    • SMILES: C(NCC1=CC=CC=C1)[C@@H](O)CC

Experimental Properties

  • Density: 1.004±0.06 g/cm3(Predicted)
  • Melting Point: 38-40 °C
  • Boiling Point: 128 °C(Press: 4 Torr)
  • pka: 14.66±0.20(Predicted)

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